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Compound of Interest

Compound Name: Esomeprazole magnesium salt

Cat. No.: B1139132

Introduction

Esomeprazole is a proton pump inhibitor widely used to treat acid-related stomach and
esophagus problems. It is commonly formulated as a magnesium salt, and the accurate
determination of magnesium content is a critical quality control parameter to ensure the drug's
stability and efficacy. The United States Pharmacopeia (USP) specifies an acceptable range for
magnesium content in esomeprazole magnesium to be between 3.30% and 3.70% on an
anhydrous basis[1][2]. Atomic Absorption Spectrometry (AAS) is a robust and widely used
analytical technique for quantifying metallic elements in pharmaceutical samples due to its high
sensitivity and specificity[3]. This application note provides a detailed protocol for the
determination of magnesium in esomeprazole magnesium using Flame Atomic Absorption
Spectrometry (FAAS), based on validated methods.

Experimental Protocol

This protocol outlines the necessary reagents, instrumentation, and procedures for the
guantitative analysis of magnesium in esomeprazole.

1. Reagents and Materials
o Esomeprazole Magnesium Bulk Drug or Finished Product

e Magnesium Standard Stock Solution (1000 pg/mL), NIST Traceable
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 Hydrochloric Acid (1 N HCI)

o Lanthanum Chloride (LaCls) Solution: Dissolve 4 g of lanthanum chloride in 50 mL of Milli-Q
water and dilute to 100 mL[4]. Alternatively, a solution can be prepared by dissolving 58.7 g
of lanthanum oxide in 250 mL of hydrochloric acid and diluting to 1000 mL][2].

o Milli-Q Water or equivalent high-purity water
2. Instrumentation

A standard Atomic Absorption Spectrophotometer equipped with a magnesium hollow cathode
lamp and an air-acetylene flame is required. The instrument settings should be optimized for
magnesium analysis.

Mode: Atomic Absorption Spectrophotometry[2]
Analytical Wavelength: 285.2 nm[2][4]
Slit Width: 0.2 nm[4]
Lamp: High-speed deuterium (D2) lampl[4] or a standard magnesium hollow cathode lamp.
Flame: Air-acetylene[2]
Read Time: 3.0 secondsl[4]
. Standard Solution Preparation

Magnesium Standard Stock Solution B (25 pg/mL): Transfer 0.5 mL of the 1000 pug/mL
Magnesium Standard Stock Solution A into a 20 mL volumetric flask. Add 4 mL of 1 N HCI
and make up the volume with Milli-Q water[4].

Calibration Standards: Prepare a series of calibration standards by diluting the Magnesium
Standard Stock Solution B (25 pug/mL). For example, to create standards of 0.1, 0.2, 0.3, 0.4,
and 0.5 pg/mL, transfer 0.1 mL, 0.2 mL, 0.3 mL, 0.4 mL, and 0.5 mL of Stock Solution B into
separate 25 mL volumetric flasks. To each flask, add 1 mL of the Lanthanum Chloride
solution and dilute to volume with Milli-Q water[4]. The USP monograph suggests a similar
range of 0.1 to 0.5 pg/mL for standard solutions[1].
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4. Sample Preparation

o Sample Stock Solution A: Accurately weigh about 100 mg of the esomeprazole magnesium
sample and transfer it to a 100 mL volumetric flask. Add 20 mL of 1 N HCI and dilute to
volume with Milli-Q water[4]. The USP monograph suggests a similar procedure, using 250
mg of esomeprazole magnesium dissolved in 20 mL of 1 N HCI and diluted to 100 mL with
water, followed by allowing the solution to stand for 30 minutes[2].

e Final Sample Solution: Transfer 0.25 mL of the Sample Stock Solution Ato a 25 mL
volumetric flask. Add 1 mL of Lanthanum Chloride solution and dilute to volume with Milli-Q
water[4].

5. Blank Solution Preparation

Prepare a blank solution by transferring 1 mL of the Lanthanum Chloride solution to a 25 mL
volumetric flask and diluting to the mark with Milli-Q water[4].

6. Analysis
o Aspirate the blank solution to zero the instrument.
» Aspirate the calibration standards in order of increasing concentration.

o Construct a calibration curve by plotting the absorbance versus the concentration of the
standards. The correlation coefficient (r?) should be = 0.99[4].

o Aspirate the final sample solution and record the absorbance.

o Calculate the concentration of magnesium in the sample using the calibration curve.

Data Presentation

The performance of the AAS method for magnesium determination in esomeprazole has been
validated, and the key parameters are summarized in the table below.
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Parameter Result Reference
Linearity Range 0.03 - 0.5 pg/mL [4]
Correlation Coefficient (r?) 0.9929 [4]
Limit of Detection (LOD) 0.01 pg/mL [4]
Limit of Quantification (LOQ) 0.03 pg/mL [4]
Accuracy (Recovery) 91.85% - 97.89% [4]
Precision (%RSD) 3.02% [4]
Magnesium Content Found 3.48% [4]
USP Acceptance Criteria 3.30% - 3.70% [2]

Experimental Workflow
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Caption: Workflow for Magnesium Determination in Esomeprazole by AAS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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